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Compound of Interest

Compound Name: CD1530

Cat. No.: B1668750 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in achieving

consistent and reliable results in tendon healing studies involving the selective Retinoic Acid

Receptor γ (RARγ) agonist, CD1530.

Frequently Asked Questions (FAQs)
Q1: What is CD1530 and what is its primary mechanism of action in tendon healing?

A1: CD1530 is a selective agonist for the Retinoic Acid Receptor gamma (RARγ). In the context

of tendon healing, its primary mechanism is to modulate the healing environment to favor

regenerative repair over fibrotic scarring. It achieves this by inhibiting chondrification (the

formation of cartilage-like tissue) and attenuating inflammation at the injury site.[1][2] The key

cellular targets of CD1530 are believed to be tendon stem/progenitor cell (TSPC)-like cells.[1]

[2]

Q2: What is the proposed signaling pathway for CD1530 in tendon fibroblasts?

A2: CD1530, as an RARγ agonist, binds to the nuclear retinoic acid receptor γ. This ligand-

receptor complex then heterodimerizes with the Retinoid X Receptor (RXR). The resulting

complex binds to Retinoic Acid Response Elements (RAREs) in the promoter regions of target

genes, regulating their transcription. In tendon fibroblasts, this signaling cascade is thought to
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downregulate pro-chondrogenic and pro-inflammatory pathways while promoting the

expression of genes associated with tenogenesis. A simplified representation of this pathway is

provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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